Cas no 10258-72-7 (Ethanol, 2-(phenylsulfonyl)-, acetate)

• Product Name: Ethanol, 2-(phenylsulfonyl)-, acetate
• CAS No: 10258-72-7
• MF: C₁₀H₁₂O₄S
• MW: 228.264882087708
• CID: 1134246
• PubChem ID: 44377376
• Update Time: 2025-04-20

Ethanol, 2-(phenylsulfonyl)-, acetate Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(phenylsulfonyl)-, acetate
• 2-(benzenesulfonyl)ethyl acetate
• Acetic acid 2-(phenylsulfonyl)ethyl ester
• 2-(Phenylsulfonyl)ethanol acetate
• CHEMBL164567
• SCHEMBL12237322
• Acetic acid 2-benzenesulfonyl-ethyl ester
• phenylsulfonylethyl acetate
• 10258-72-7
• DTXSID60658561

• Inchi： 1S/C10H12O4S/c1-9(11)14-7-8-15(12,13)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： DANHWQZACBZPMR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCOC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 228.04566
• Monoisotopic Mass: 228.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44